Cas no 393834-42-9 (2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide)

• Product Name: 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide
• CAS No: 393834-42-9
• MF: C₂₆H₂₉N₃O₃S
• MW: 463.591765165329
• CID: 5930264
• PubChem ID: 3397518
• Update Time: 2025-05-23

2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide
• 2-phenyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)butanamide
• Benzeneacetamide, α-ethyl-N-[4-[[2-(3-pyridinyl)-1-piperidinyl]sulfonyl]phenyl]-
• SR-01000906731
• SR-01000906731-1
• 393834-42-9
• AKOS024580924
• 2-phenyl-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)butanamide
• F0533-0645
• 2-phenyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]butanamide
• Oprea1_061124

• Inchi： 1S/C26H29N3O3S/c1-2-24(20-9-4-3-5-10-20)26(30)28-22-13-15-23(16-14-22)33(31,32)29-18-7-6-12-25(29)21-11-8-17-27-19-21/h3-5,8-11,13-17,19,24-25H,2,6-7,12,18H2,1H3,(H,28,30)
• InChI Key： VFNMANPOZIKRFH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCCC2C2=CC=CN=C2)(=O)=O)C=C1)(=O)C(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 463.19296297g/mol
• Monoisotopic Mass: 463.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide

Introduction to 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide and CAS No. 393834-42-9

2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide, identified by the CAS number 393834-42-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including phenyl, piperidin-1-ylsulfonyl, and pyridin-3-yl, makes it a versatile candidate for further investigation.

The compound's structure is characterized by a butanamide backbone, which is a common motif in many bioactive molecules. The incorporation of aromatic rings and heterocyclic groups enhances its pharmacological profile, making it a promising candidate for various therapeutic applications. Recent studies have highlighted the importance of such multifunctional compounds in addressing complex diseases, particularly in oncology and neurology.

In the realm of oncology, the development of targeted therapies has been a major focus. The piperidin-1-ylsulfonyl moiety in 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide is particularly noteworthy, as it has been shown to interact with specific protein targets involved in cancer cell proliferation. This interaction can lead to the inhibition of key signaling pathways that are crucial for tumor growth and survival. Preliminary studies have demonstrated that this compound exhibits potent activity against several cancer cell lines, suggesting its potential as an anticancer agent.

Beyond oncology, the compound's relevance extends to neurodegenerative diseases. The pyridin-3-yl group is known to have neuroprotective properties, which makes it an attractive feature for drugs targeting conditions such as Alzheimer's and Parkinson's disease. Research has indicated that this group can modulate neurotransmitter activity and reduce oxidative stress, two key factors in the pathogenesis of these diseases. The combination of these properties in 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide positions it as a candidate for developing novel therapeutics.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and high-resolution spectroscopy have been employed to ensure the purity and structural integrity of the final product. These methods are crucial for understanding the compound's behavior in vitro and in vivo, providing a solid foundation for further pharmacological studies.

In vitro studies have revealed that 2-phenyl-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)butanamide exhibits significant binding affinity to its target proteins. This binding affinity is essential for its biological activity, as it determines how effectively the compound can interact with its intended biological targets. Additionally, computational modeling has been used to predict the compound's binding mode and interactions within biological systems, providing valuable insights into its mechanism of action.

The compound's potential as a therapeutic agent is further supported by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility and stability under physiological conditions, which are critical factors for drug efficacy. Moreover, preliminary toxicology studies have indicated that it is well-tolerated at relevant doses, suggesting its safety profile is promising for further development.

Future research directions include exploring the compound's efficacy in preclinical models and conducting clinical trials to evaluate its therapeutic potential in humans. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms will enhance the efficiency of these studies. By leveraging these advancements, researchers aim to accelerate the translation of 2-phenyl-N-(4-{2-(pyridin-3-y)piperidin-l-y)sulfonyl}phenyIbutanamide from bench to bedside.

The broader implications of this research are significant for the pharmaceutical industry. The development of novel compounds like 2-phényI-N-(4-{2-(pyridine-S-yI)piperidine-l-y)sulfonyI}phényIbutanamide holds promise for addressing unmet medical needs and improving patient outcomes. As our understanding of disease mechanisms continues to evolve, compounds with multifunctional properties like this one will play an increasingly important role in modern medicine.